Cas no 1804872-42-1 (Methyl 4-amino-5-phenylpicolinate)
Methyl 4-amino-5-phenylpicolinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-5-phenylpicolinate
-
- Inchi: 1S/C13H12N2O2/c1-17-13(16)12-7-11(14)10(8-15-12)9-5-3-2-4-6-9/h2-8H,1H3,(H2,14,15)
- InChI Key: CNTGJQJVTWXJEY-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(=C(C=N1)C1C=CC=CC=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- XLogP3: 2
- Topological Polar Surface Area: 65.2
Methyl 4-amino-5-phenylpicolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014430-250mg |
Methyl 4-amino-5-phenylpicolinate |
1804872-42-1 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029014430-1g |
Methyl 4-amino-5-phenylpicolinate |
1804872-42-1 | 95% | 1g |
$2,837.10 | 2022-04-01 |
Methyl 4-amino-5-phenylpicolinate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Methyl 4-amino-5-phenylpicolinate
Introduction to the Compound Methyl 4-Amino-5-Phenylpicolinate (CAS No. 1804872-42-1)
Methyl 4-amino-5-phenylpicolinate, identified by the CAS number 1804872-42-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of methyl 4-amino-5-phenylpicolinate comprises a picolinic acid backbone with a methyl group attached to the nitrogen atom at position 4 and a phenyl group at position 5, making it a derivative with unique physicochemical properties.
Recent studies have highlighted the importance of methyl 4-amino-5-phenylpicolinate in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer activities. The compound's ability to modulate cellular pathways and interact with key proteins has made it a promising candidate for drug design. Researchers have also explored its potential as a lead compound for developing novel therapeutic agents targeting chronic diseases.
The synthesis of methyl 4-amino-5-phenylpicolinate involves multi-step organic reactions, including nucleophilic substitutions and condensations, which are optimized to achieve high yields and purity. The compound's stability under various conditions has been evaluated, ensuring its suitability for large-scale production and subsequent biological testing.
One of the most intriguing aspects of methyl 4-amino-5-phenylpicolinate is its ability to act as a ligand in metalloenzyme inhibition studies. Recent findings suggest that the compound can bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. This property underscores its potential as an inhibitor in therapeutic interventions aimed at modulating enzyme activity.
In addition to its enzymatic interactions, methyl 4-amino-5-phenylpicolinate has shown potent antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. Antioxidant activity is crucial in preventing cellular damage and combating age-related diseases, making this compound a valuable asset in nutraceutical and cosmeceutical applications.
The pharmacokinetic profile of methyl 4-amino-5 phenylpicolinate has also been investigated, revealing favorable absorption and bioavailability characteristics. These findings are critical for determining its suitability as an orally administered drug candidate. Furthermore, preclinical studies have demonstrated minimal toxicity at therapeutic doses, indicating a favorable safety profile.
Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies on methyl 4-amino phenyl picolinate, providing insights into its binding affinity with various drug targets. These studies have identified potential binding sites on proteins associated with neurodegenerative diseases, such as Alzheimer's disease, suggesting its role in modulating neuroprotective pathways.
The versatility of methyl 4 amino phenyl picolate methyl ester extends beyond pharmacology into materials science, where it has been explored as a precursor for synthesizing coordination polymers and metal organic frameworks (MOFs). These materials exhibit unique properties that are valuable in gas storage, catalysis, and sensing applications.
In conclusion, methyl 4 amino phenyl picolate methyl ester (CAS No. 1804872-42-1) is a multifaceted compound with diverse applications across multiple disciplines. Its chemical structure endows it with unique properties that make it an attractive target for further research and development in therapeutics, diagnostics, and materials science.
1804872-42-1 (Methyl 4-amino-5-phenylpicolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)